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Introduction
NMS-293 (also known as NMS-P293 or NMS-03305293) is a potent and highly selective, orally

bioavailable, small-molecule inhibitor of Poly(ADP-ribose) polymerase 1 (PARP-1).[1][2][3][4]

Developed by Nerviano Medical Sciences, it represents a next-generation PARP inhibitor with a

distinct preclinical profile characterized by high selectivity for PARP-1 over PARP-2, a non-

trapping mechanism of action, and the ability to penetrate the blood-brain barrier.[2][4][5][6]

These characteristics suggest a potential for improved tolerability and efficacy in a range of

oncology indications, including those with central nervous system (CNS) involvement.[2][4][5]

This technical guide provides a comprehensive overview of the preclinical data and studies for

NMS-293.

Core Quantitative Data
The preclinical development of NMS-293 has yielded significant quantitative data supporting its

potency, selectivity, and pharmacological properties. These findings are summarized in the

tables below for ease of comparison.
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Parameter Value Species/System Reference

PARP-1 IC50 10.4 nM Biochemical Assay [7]

PARP-1 Kd 2 nM Biochemical Assay [2][3]

PARP-2 IC50 >4160 nM Biochemical Assay [7]

Selectivity (PARP-

2/PARP-1)
>400-fold Biochemical Assay [7]

Cellular PAR

Synthesis IC50
Single-digit nM H2O2-induced [1][4][8]

Pharmacokinetic Profile
Parameter Value Species Reference

Oral Bioavailability Nearly complete
Rodents and non-

rodents
[1][2][4][8][9]

Brain/Plasma Ratio 4 - 10
Rodents (rats and

mice)
[2][3]

Metabolic Stability High Cross-species [1][2][4][8]

Clearance Low
Rodents and non-

rodents
[1][2][4][8]

P-glycoprotein (PgP)

Substrate
No In vitro [2]

In Vivo Efficacy
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Model Treatment Key Findings Reference

BRCA-mutated Breast

Cancer Xenograft

Single-agent NMS-

293

Complete tumor

regressions and

cures.[1][4][8][9]

[1][4][8][9]

MDA-MB-436 (BRCA1

mutant) Xenograft

50 mg/kg single oral

dose

>95% PAR inhibition

in tumors for >24h.
[2]

Glioblastoma (GBM)

Xenograft Models

NMS-293 in

combination with

Temozolomide (TMZ)

Synergistic and well-

tolerated antitumor

activity in both MGMT

methylated and

unmethylated models.

[7][10][11][12]

[7][10][11][12]

Signaling Pathway and Mechanism of Action
NMS-293 exerts its therapeutic effect through the targeted inhibition of PARP-1, a key enzyme

in the base excision repair (BER) pathway. In cancer cells with deficiencies in other DNA repair

pathways, such as homologous recombination (HR) due to BRCA1/2 mutations, the inhibition

of PARP-1 leads to synthetic lethality.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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